Cas no 883731-58-6 ([4-(trifluoromethyl)cyclohexyl]methanol)

• Product Name: [4-(trifluoromethyl)cyclohexyl]methanol
• CAS No: 883731-58-6
• MF: C₈H₁₃F₃O
• MW: 182.183433294296
• MDL: MFCD21324328
• CID: 1922958
• PubChem ID: 44228198
• Update Time: 2025-10-18

[4-(trifluoromethyl)cyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 4-(trifluoromethyl)-
• [4-(trifluoromethyl)cyclohexyl]methanol
• 4-(TRIFLUOROMETHYL)CYCLOHEXANEMETHANOL (CIS- AND TRANS- MIXTURE)
• trans-(4-(trifluoromethyl)cyclohexyl)methanol
• [trans-4-(Trifluoromethyl)cyclohexyl]methanol
• 4-(Trifluoromethyl)cyclohexanemethanol
• [cis-4-(Trifluoromethyl)cyclohexyl]methanol
• (4-(Trifluoromethyl)cyclohexyl)methanol
• (trans-4-(trifluoromethyl)cyclohexyl)methanol
• MFCD21324328
• AKOS028109780
• 883731-58-6
• DB-290460
• DYUAPKHFRXRMTL-MWMPHFAGSA-N
• cis-(4-trifluoromethylcyclohexyl)methanol
• T2885
• rac-((1r,4r)-4-(trifluoromethyl)cyclohexyl)methanol
• DTXSID701268125
• cis-4-(Trifluoromethyl)cyclohexanemethanol
• SCHEMBL1508491
• SCHEMBL1508319
• 1202577-63-6
• (4-trifluoromethyl-cyclohexyl)-methanol
• CS-0049628
• P16678
• AT29358
• T73034
• DS-3324
• DYUAPKHFRXRMTL-UHFFFAOYSA-N
• DA-47268
• Cyclohexanemethanol, 4-(trifluoromethyl)-, trans-
• SCHEMBL21944608
• Cyclohexanemethanol, 4-(trifluoromethyl)-, cis-
• AKOS015260210
• SY056560
• CS-0210435
• MFCD29054589
• [(1R,4R)-4-(TRIFLUOROMETHYL)CYCLOHEXYL]METHANOL
• SY127925
• EN300-131923
• trans-4-(Trifluoromethyl)-cyclohexanemethanol
• trans-4-(trifluoromethyl)cyclohexanemethanol
• DYUAPKHFRXRMTL-LJGSYFOKSA-N
• DYUAPKHFRXRMTL-LJGSYFOKSA-O
• AKOS025395457
• 1202577-61-4
• DTXSID40657936
• SCHEMBL539850
• trans-4-(trifluoromethyl)cyclohexyl methanol
• ((1s,4s)-4-(trifluoromethyl)cyclohexyl)methanol

• MDL： MFCD21324328
• Inchi： 1S/C8H13F3O/c9-8(10,11)7-3-1-6(5-12)2-4-7/h6-7,12H,1-5H2
• InChI Key： DYUAPKHFRXRMTL-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CO)CC1)(F)F

Computed Properties

• Exact Mass: 182.09200
• Monoisotopic Mass: 182.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.4

Experimental Properties

• Refractive Index: 1.4140 to 1.4180
• PSA: 20.23000
• LogP: 2.34740

[4-(trifluoromethyl)cyclohexyl]methanol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on [4-(trifluoromethyl)cyclohexyl]methanol

Research Briefing on [4-(trifluoromethyl)cyclohexyl]methanol (CAS: 883731-58-6) in Chemical Biology and Pharmaceutical Applications

In recent years, [4-(trifluoromethyl)cyclohexyl]methanol (CAS: 883731-58-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This trifluoromethyl-substituted cyclohexyl derivative exhibits unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 883731-58-6 as a key intermediate in the synthesis of novel GABAA receptor modulators. The researchers highlighted how the trifluoromethyl group's electron-withdrawing properties and the cyclohexyl ring's conformational flexibility contribute to improved blood-brain barrier penetration compared to analogous phenyl derivatives. The compound served as a crucial structural element in developing candidates with reduced off-target effects while maintaining high receptor affinity.

In parallel research, [4-(trifluoromethyl)cyclohexyl]methanol has been investigated for its role in protease inhibitor design. A recent patent application (WO2023056478) describes its incorporation into hepatitis C virus NS3/4A protease inhibitors, where the scaffold's stereochemistry was found to significantly influence inhibitor potency. The (1R,4S)-isomer showed particularly promising activity, with IC50 values in the low nanomolar range, suggesting potential applications in antiviral therapy development.

Metabolic studies of derivatives containing the 883731-58-6 moiety have revealed interesting pharmacokinetic profiles. Research presented at the 2024 ACS Spring Meeting demonstrated that compounds featuring this structural element exhibit favorable metabolic stability in human liver microsome assays, with half-lives exceeding 120 minutes in most cases. This stability, combined with the scaffold's relatively low cytochrome P450 inhibition potential, positions it as an attractive option for lead optimization programs.

The synthetic accessibility of [4-(trifluoromethyl)cyclohexyl]methanol has also been a focus of recent investigations. A 2024 Organic Process Research & Development publication detailed a scalable, enantioselective synthesis route starting from commercially available 4-(trifluoromethyl)cyclohexanone. The optimized procedure achieved >99% ee and 85% overall yield, addressing previous challenges in the large-scale production of enantiomerically pure material for preclinical development.

Looking forward, the unique properties of 883731-58-6 continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules, where its hydrophobicity and three-dimensional structure may facilitate ternary complex formation. Preliminary results from a collaboration between academic and industry researchers suggest enhanced degradation efficiency for several challenging protein targets when using this scaffold as the linker component.